Cas no 849062-09-5 ((2,6-difluoro-3-formyl-phenyl)boronic acid)

(2,6-difluoro-3-formyl-phenyl)boronic acid structure
849062-09-5 structure
Product Name:(2,6-difluoro-3-formyl-phenyl)boronic acid
CAS No:849062-09-5
MF:C7H5BF2O3
MW:185.920609235764
MDL:MFCD07369756
CID:716681
PubChem ID:24883867
Update Time:2024-10-26

(2,6-difluoro-3-formyl-phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (2,6-Difluoro-3-formylphenyl)boronic acid
    • 2,6-Difluoro-3-formylphenylboronic acid
    • Boronic acid,B-(2,6-difluoro-3-formylphenyl)-
    • (2,6-difluoro-3-formyl-phenyl)boronic acid
    • B-(2,6-Difluoro-3-formylphenyl)boronic acid (ACI)
    • Boronic acid, (2,6-difluoro-3-formylphenyl)- (9CI)
    • (2,6-Difluoro-3-formylphenyl)boronicacid
    • GLQAPMRINNTHGJ-UHFFFAOYSA-N
    • 849062-09-5
    • BS-24108
    • DTXSID40584652
    • CS-0175188
    • D71438
    • MFCD07369756
    • SCHEMBL12077889
    • AB32232
    • AKOS015853344
    • MDL： MFCD07369756
    • Inchi： 1S/C7H5BF2O3/c9-5-2-1-4(3-11)7(10)6(5)8(12)13/h1-3,12-13H
    • InChI Key： GLQAPMRINNTHGJ-UHFFFAOYSA-N
    • SMILES： O=CC1C(F)=C(B(O)O)C(F)=CC=1

Computed Properties

  • Exact Mass: 186.03000
  • Monoisotopic Mass: 186.0299805g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • Color/Form: No data available
  • Density: 1.4±0.1 g/cm3
  • Melting Point: 124-131 °C (lit.)
  • Boiling Point: 349.2±52.0 °C at 760 mmHg
  • Flash Point: 165.0±30.7 °C
  • Refractive Index: 1.503
  • PSA: 57.53000
  • LogP: -0.54290
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

(2,6-difluoro-3-formyl-phenyl)boronic acid Security Information

  • Symbol: GHS05 GHS07
  • Signal Word：Danger
  • Hazard Statement： H302-H314
  • Warning Statement： P280-P305+P351+P338-P310
  • Hazardous Material transportation number：UN 3261 8/PG 3
  • WGK Germany：3
  • Hazard Category Code： 22-34
  • Safety Instruction： S26; S36/37/39; S45
  • Hazardous Material Identification： C
  • Risk Phrases：R22; R34
  • Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(2,6-difluoro-3-formyl-phenyl)boronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

(2,6-difluoro-3-formyl-phenyl)boronic acid Pricemore >>

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(2,6-difluoro-3-formyl-phenyl)boronic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:849062-09-5)(2,6-difluoro-3-formyl-phenyl)boronic acid
Order Number:A863899
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:43
Price ($):176.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:849062-09-5)(2,6-difluoro-3-formyl-phenyl)boronic acid
A863899
Purity:99%
Quantity:5g
Price ($):176.0
Email